2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide
Overview
Description
2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is also known as DPTA and has a unique structure that makes it a promising candidate for various applications.
Mechanism of Action
The mechanism of action of 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide is not fully understood. However, it has been suggested that this compound may inhibit the growth of bacterial cells by disrupting the cell membrane or by inhibiting certain enzymes involved in bacterial cell metabolism. Additionally, DPTA may inhibit cancer cell growth by inducing apoptosis or by inhibiting certain signaling pathways involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to exhibit antioxidant activity and may have potential applications in the treatment of oxidative stress-related diseases. Additionally, DPTA has been shown to exhibit anti-inflammatory activity and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide in lab experiments include its unique structure, which makes it a promising candidate for various applications. Additionally, DPTA is relatively easy to synthesize and purify, making it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research on 2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide. Some of these directions include further studies on the compound's mechanism of action, its potential applications in cancer therapy, and its potential use as an antibacterial agent. Additionally, future research could investigate the potential use of DPTA in the treatment of oxidative stress-related diseases and inflammatory diseases. Overall, this compound has a promising future in scientific research and may have potential applications in various fields.
Scientific Research Applications
2-(3,5-diphenyl-1H-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been shown to exhibit antimicrobial activity against various bacterial strains and has been investigated for its potential use as an antibacterial agent. Additionally, DPTA has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
2-(3,5-diphenyl-1,2,4-triazol-1-yl)-N-(4-nitrophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5O3/c28-20(23-18-11-13-19(14-12-18)27(29)30)15-26-22(17-9-5-2-6-10-17)24-21(25-26)16-7-3-1-4-8-16/h1-14H,15H2,(H,23,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNQPPDQRNMUHTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=N2)C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.